Cas no 3442-78-2 (2-Methylpyrene)

2-Methylpyrene is a polycyclic aromatic hydrocarbon (PAH) derivative of pyrene, characterized by the addition of a methyl group at the 2-position. This modification enhances its solubility in organic solvents compared to unsubstituted pyrene, making it useful in synthetic chemistry and materials science. Its rigid, planar structure and extended π-conjugation contribute to its fluorescence properties, rendering it valuable in optical applications, such as organic light-emitting diodes (OLEDs) and sensors. The compound also serves as a precursor in the synthesis of more complex PAH-based materials. High purity grades are available for research and industrial use, ensuring consistent performance in specialized applications.
2-Methylpyrene structure
2-Methylpyrene structure
Product Name:2-Methylpyrene
CAS No:3442-78-2
MF:C17H12
MW:216.277184486389
CID:311423
PubChem ID:18932
Update Time:2025-06-07

2-Methylpyrene Chemical and Physical Properties

Names and Identifiers

    • 2-Methylpyrene
    • Pyrene, 2-methyl-
    • 2-Methyl-pyren
    • 2-methyl-pyrene
    • EINECS 222-352-6
    • Pyrene,2-methyl
    • UNII-8X002JQ34N
    • DTXSID4063030
    • NS00029660
    • 2-METHYLPYRENE [HSDB]
    • HSDB 2161
    • Q27271140
    • AKOS016010435
    • 8X002JQ34N
    • VIRFPLJXRDHVEI-UHFFFAOYSA-N
    • 3442-78-2
    • Pyrene, 2methyl
    • DTXCID4038847
    • MDL： MFCD04972128
    • Inchi： 1S/C17H12/c1-11-9-14-7-5-12-3-2-4-13-6-8-15(10-11)17(14)16(12)13/h2-10H,1H3
    • InChI Key： VIRFPLJXRDHVEI-UHFFFAOYSA-N
    • SMILES： C12C3=CC=C4C=CC=C(C=CC1=CC(C)=C3)C=24

Computed Properties

  • Exact Mass: 216.09400
  • Monoisotopic Mass: 216.0939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.1020 (estimate)
  • Melting Point: 143°C
  • Boiling Point: 406.7°C (estimate)
  • Flash Point: 178.9°C
  • Refractive Index: 1.8530 (estimate)
  • PSA: 0.00000
  • LogP: 4.89240

2-Methylpyrene Customs Data

  • HS CODE：2902909090
  • Customs Data：

    China Customs Code:

    2902909090

    Overview:

    2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2-Methylpyrene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019150307-1g
2-Methylpyrene
 3442-78-2 95%
1g
 $880.00 2023-09-02
Chemenu
CM192756-1g
2-Methylpyrene
 3442-78-2 95%
1g
 $*** 2023-05-30
Chemenu
CM192756-1g
2-Methylpyrene
 3442-78-2 95%
1g
 $729 2021-08-05
Crysdot LLC
CD12081148-1g
2-Methylpyrene
 3442-78-2 95+%
1g
 $772 2024-07-24

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